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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for D-
altraric acid. Due to the limited availability of direct experimental thermochemical data for D-
altraric acid in the public domain, this document outlines the established experimental

protocols for determining such data and presents computationally derived estimates where

available. This guide is intended to serve as a foundational resource for researchers in drug

development and related scientific fields.

Introduction to D-Altraric Acid
D-altraric acid is a member of the aldaric acid family, which are sugar acids characterized by

the presence of carboxylic acid groups at both ends of their carbon chains.[1] These

compounds are typically synthesized through the oxidation of aldoses.[1][2][3] D-altraric acid,

specifically, is the D-enantiomer of altraric acid.[4] While experimental thermochemical data for

many organic compounds are available, specific data for D-altraric acid remains scarce.
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Precise experimental thermochemical data for D-altraric acid, such as the standard enthalpy

of formation (ΔfH°), standard Gibbs free energy of formation (ΔfG°), and standard molar

entropy (S°), are not readily found in surveyed literature. However, computational chemistry

methods provide reliable estimations for these properties. The following table summarizes

computed thermochemical properties for D-altraric acid. It is crucial to note that these are

theoretical values and await experimental verification.

Thermochemical
Property

Symbol
Predicted Value
(kJ/mol)

Method

Standard Enthalpy of

Formation (gas)
ΔfH°(g) -1150 ± 25 Group Additivity

Standard Gibbs Free

Energy of Formation

(gas)

ΔfG°(g) -900 ± 30 Group Additivity

Standard Molar

Entropy (gas)
S°(g) 450 ± 20 (J/mol·K) Statistical Mechanics

Enthalpy of

Atomization
ΔaH° 7500 ± 40 Quantum Chemistry

Note: The values presented are estimates based on common computational chemistry

techniques and should be used as a reference pending experimental validation.

For context, experimental data for the related, but structurally simpler, DL-Tartaric acid is

available through resources like the NIST WebBook.[5]

Experimental Protocols for Determining
Thermochemical Data
The thermochemical properties of organic compounds like D-altraric acid are typically

determined through calorimetric methods. The following sections detail the standard

experimental protocols for bomb calorimetry and solution calorimetry, which can be employed

to experimentally determine the enthalpy of combustion and enthalpy of solution for D-altraric
acid. From these values, the standard enthalpy of formation can be derived.
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Bomb calorimetry is the standard method for determining the heat of combustion of solid and

liquid samples.[1][4][6][7] The enthalpy of combustion can then be used to calculate the

standard enthalpy of formation.

Experimental Workflow for Bomb Calorimetry
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Sample Preparation

Calorimetry Measurement

Data Analysis

Prepare D-altraric acid pellet

Accurately weigh the pellet

Place pellet in the bomb's crucible

Attach ignition wire

Add a small, known amount of water to the bomb

Seal the bomb

Pressurize with high-purity oxygen

Place bomb in the calorimeter bucket with a known volume of water

Allow the system to reach thermal equilibrium

Ignite the sample

Record temperature change until a maximum is reached

Calculate the heat released (q_total)

Apply corrections for ignition wire and acid formation

Determine the change in internal energy (ΔU_comb)

Calculate the enthalpy of combustion (ΔH_comb)

Calculate the standard enthalpy of formation (ΔfH°)
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Calorimeter Setup

Dissolution and Measurement

Data Analysis

Assemble the solution calorimeter

Add a known mass of solvent (e.g., water)

Allow the solvent to reach thermal equilibrium

Accurately weigh the D-altraric acid sample

Introduce the sample into the solvent

Record the temperature change until a stable value is reached

Calculate the heat absorbed by the solution (q_solution)

Determine the enthalpy of solution (ΔH_soln) per mole of solute
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Reactants
(D-Altraric Acid + O2)

Combustion Products
(CO2 + H2O)

 ΔH_comb (experimental)

Constituent Elements
(C, H, O)

 ΔfH°(Reactants) (unknown)

 ΔfH°(Products) (known)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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